Cas no 2307784-86-5 (1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel-)

• Product Name: 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel-
• CAS No: 2307784-86-5
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5248591
• Update Time: 2025-05-27

1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel-

• Inchi： 1S/C11H18O4/c1-11(2,3)15-10(14)8-5-4-7(6-8)9(12)13/h7-8H,4-6H2,1-3H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： DLQSTANETGIDCE-SFYZADRCSA-N
• SMILES： [C@H]1(C(OC(C)(C)C)=O)CC[C@@H](C(O)=O)C1

Additional information on 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel-

Comprehensive Overview of 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel- (CAS No. 2307784-86-5)

The compound 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel- (CAS No. 2307784-86-5) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of complex molecules. The tert-butyl ester moiety enhances its stability, while the cyclopentane backbone provides a rigid framework for further modifications. Researchers are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for chiral building blocks like 1,3-Cyclopentanedicarboxylic acid derivatives has surged, driven by the need for enantioselective synthesis in the pharmaceutical industry. The (1S,3R)-rel- configuration of this compound offers distinct advantages in asymmetric catalysis and medicinal chemistry. Its CAS No. 2307784-86-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Additionally, its compatibility with green chemistry principles aligns with current trends toward sustainable synthesis methods.

The structural features of 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester have also sparked interest in polymer chemistry. Its dicarboxylic acid functionality allows for polymerization reactions, enabling the creation of novel biodegradable materials. This aligns with global efforts to reduce plastic waste and develop eco-friendly alternatives. Furthermore, its ester group provides a handle for further functionalization, making it a versatile tool for researchers exploring advanced materials.

Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound. Its purity and stereochemical integrity are critical for applications in high-value chemical synthesis. Suppliers and manufacturers often highlight these qualities to meet the stringent requirements of pharmaceutical clients. The compound's CAS No. 2307784-86-5 serves as a key identifier in procurement and regulatory documentation, ensuring traceability and compliance.

Beyond its synthetic utility, 1,3-Cyclopentanedicarboxylic acid derivatives are being investigated for their potential biological activities. Preliminary studies suggest that similar structures exhibit anti-inflammatory and antimicrobial properties, though further research is needed to validate these findings. This has led to increased interest from the biotech and pharma sectors, where novel scaffolds are in high demand for drug development pipelines.

In summary, 1,3-Cyclopentanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1S,3R)-rel- (CAS No. 2307784-86-5) is a multifaceted compound with broad applications in modern chemistry. Its role as a chiral intermediate, polymer precursor, and potential bioactive molecule underscores its importance in both academic and industrial settings. As research continues to uncover new uses for this molecule, its significance in the chemical landscape is expected to grow.